Cas no 2228791-16-8 (2-(3-fluoropyridin-2-yl)ethane-1-thiol)

• Product Name: 2-(3-fluoropyridin-2-yl)ethane-1-thiol
• CAS No: 2228791-16-8
• MF: C₇H₈FNS
• MW: 157.208523750305
• CID: 6399452
• PubChem ID: 165764729
• Update Time: 2025-11-01

2-(3-fluoropyridin-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoropyridin-2-yl)ethane-1-thiol
• EN300-1789732
• 2228791-16-8

• Inchi： 1S/C7H8FNS/c8-6-2-1-4-9-7(6)3-5-10/h1-2,4,10H,3,5H2
• InChI Key： VZCSFAQPESBBRF-UHFFFAOYSA-N
• SMILES： SCCC1C(=CC=CN=1)F

Computed Properties

• Exact Mass: 157.03614860g/mol
• Monoisotopic Mass: 157.03614860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 13.9Ų

Additional information on 2-(3-fluoropyridin-2-yl)ethane-1-thiol

Introduction to 2-(3-Fluoropyridin-2-yl)ethane-1-thiol (CAS No. 2228791-16-8)

2-(3-Fluoropyridin-2-yl)ethane-1-thiol, also known by its CAS number 2228791-16-8, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive chemical structure, which includes a fluorinated pyridine ring and a thiol group, making it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 2-(3-fluoropyridin-2-yl)ethane-1-thiol consists of a 3-fluoropyridine ring attached to an ethane chain, which terminates with a thiol group. The presence of the fluorine atom in the pyridine ring imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The thiol group, on the other hand, is known for its ability to form disulfide bonds and participate in redox reactions, making it a key functional group in many biological processes.

In the realm of medicinal chemistry, 2-(3-fluoropyridin-2-yl)ethane-1-thiol has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its role in modulating various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against specific kinases, which are implicated in several diseases such as cancer and neurodegenerative disorders.

The pharmacological properties of 2-(3-fluoropyridin-2-yl)ethane-1-thiol have also been investigated in preclinical studies. In vitro assays have demonstrated that this compound can effectively inhibit the growth of cancer cells by disrupting key signaling pathways. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for the treatment of central nervous system (CNS) disorders. Clinical trials are currently underway to evaluate the safety and efficacy of this compound and its derivatives in human subjects.

Beyond its therapeutic applications, 2-(3-fluoropyridin-2-yl)ethane-1-thiol has also found use in chemical synthesis as a building block for more complex molecules. Its reactivity and functional groups make it an attractive starting material for the synthesis of diverse compounds with potential applications in materials science and catalysis. For example, researchers at the University of California have utilized this compound as a precursor for the synthesis of novel polymers with enhanced mechanical properties.

The synthetic routes for preparing 2-(3-fluoropyridin-2-yl)ethane-1-thiol have been well-documented in the literature. One common method involves the reaction of 3-fluoropyridine with an appropriate thiol precursor under controlled conditions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to optimize these processes and improve efficiency.

In terms of safety and handling, it is important to note that while 2-(3-fluoropyridin-2-yl)ethane-1-thiol is not classified as a hazardous substance under current regulations, standard laboratory precautions should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, appropriate storage conditions should be maintained to ensure stability and prevent degradation.

The future prospects for 2-(3-fluoropyridin-2-yl)ethane-1-thiol are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various scientific disciplines. As our understanding of its properties and behavior deepens, it is likely that we will see further advancements in its utilization for both therapeutic and non-medical purposes.

In conclusion, 2-(3-fluoropyridin-2-yl)ethane-1-thiol (CAS No. 2228791-16-8) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, and chemical synthesis. Its unique chemical structure and functional groups make it an invaluable tool for scientists working at the forefront of these fields. As research progresses, we can expect to see continued innovation and discovery centered around this intriguing molecule.